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Compound of Interest

Compound Name: Cyclopentyl phenylacetate

Cat. No.: B14743938 Get Quote

An In-depth Technical Guide to Cyclopentyl Phenylacetate

This guide provides a comprehensive overview of the chemical structure, IUPAC nomenclature,

physicochemical properties, and a representative synthetic protocol for cyclopentyl
phenylacetate. It is intended for researchers, scientists, and professionals in the field of drug

development and chemical research.

Chemical Structure and IUPAC Name
Cyclopentyl phenylacetate is an ester characterized by a cyclopentyl group attached to the

oxygen of the acetate functionality, which in turn is bonded to a phenyl group via a methylene

bridge.

IUPAC Name: cyclopentyl 2-phenylacetate[1]

Chemical Formula: C₁₃H₁₆O₂[1]

Synonyms: Benzeneacetic acid, cyclopentyl ester; Cyclopentyl phenylacetate[1]

The structural representation is as follows: A benzene ring is connected to a carbonyl group

through a methylene (-CH₂-) group. The carbonyl group is also bonded to an oxygen atom,

which is part of an ester linkage to a five-membered cyclopentyl ring.

Physicochemical Properties
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The key quantitative data for cyclopentyl phenylacetate are summarized in the table below,

providing a concise reference for its physical and chemical characteristics.

Property Value

Molecular Weight 204.26 g/mol

Boiling Point 295 °C at 760 mmHg

Density 1.07 g/cm³

Refractive Index 1.531

Flash Point 124.7 °C

Vapor Pressure 0.00157 mmHg at 25°C

Experimental Protocol: Synthesis via Fischer
Esterification
The synthesis of cyclopentyl phenylacetate can be achieved through the Fischer

esterification of phenylacetic acid with cyclopentanol in the presence of an acid catalyst. This

method is a standard procedure for the preparation of esters.[2][3][4][5][6]

Materials:

Phenylacetic acid

Cyclopentanol

Concentrated Sulfuric Acid (H₂SO₄) or other acid catalyst (e.g., p-toluenesulfonic acid)

Anhydrous solvent (e.g., Toluene or Hexane)

5% aqueous Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated aqueous Sodium Chloride solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
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Organic solvent for extraction (e.g., Diethyl ether or Ethyl acetate)

Equipment:

Round-bottom flask

Dean-Stark apparatus or Soxhlet extractor with drying agent

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine phenylacetic acid (1.0 equivalent), cyclopentanol (1.5 equivalents), and

an anhydrous solvent such as toluene. The use of excess cyclopentanol helps to drive the

equilibrium towards the product.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid

(approximately 1-2% of the molar amount of the carboxylic acid) to the reaction mixture.

Reflux: Heat the mixture to reflux. The water produced during the reaction will be

azeotropically removed and collected in the Dean-Stark trap, shifting the equilibrium towards

the formation of the ester.

Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water

collected or by using techniques such as Thin Layer Chromatography (TLC). The reaction is

typically complete when no more water is being formed.

Work-up:
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Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash it with a 5% aqueous sodium

bicarbonate solution to neutralize the acid catalyst and remove any unreacted

phenylacetic acid.

Wash the organic layer sequentially with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter to remove the drying agent and concentrate the solvent using a rotary

evaporator to obtain the crude cyclopentyl phenylacetate.

Purification: Purify the crude product by vacuum distillation to yield the pure cyclopentyl
phenylacetate.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the systematic IUPAC name to the

constituent parts of the cyclopentyl phenylacetate chemical structure.
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Caption: Logical breakdown of Cyclopentyl Phenylacetate's IUPAC name to its structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

